1-Butan-2-yl-3-(2-ethoxyphenyl)urea

• IUPAC Name: 1-butan-2-yl-3-(2-ethoxyphenyl)urea
• InChI: InChI=1S/C13H20N2O2/c1-4-10(3)14-13(16)15-11-8-6-7-9-12(11)17-5-2/h6-10H,4-5H2,1-3H3,(H2,14,15,16)
• InChI Key: ZEQSSSMHDYRQQW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)NC1=CC=CC=C1OCC
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol

Description

1-Butan-2-yl-3-(2-ethoxyphenyl)urea is a synthetic urea derivative characterized by a butan-2-yl group and a 2-ethoxyphenyl substituent. Urea derivatives are widely studied for their biological activities, including enzyme inhibition and cytotoxicity, due to their hydrogen-bonding capabilities and structural versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Butan-2-yl-3-(2-ethoxyphenyl)urea can be synthesized through the reaction of butan-2-amine with 2-ethoxyphenyl isocyanate. The reaction typically occurs under mild conditions, with the reactants being mixed in a suitable solvent such as dichloromethane or tetrahydrofuran. The reaction is usually carried out at room temperature, and the product is purified through recrystallization.

Industrial Production Methods: In an industrial setting, the production of 1-butan-2-yl-3-(2-ethoxyphenyl)urea may involve the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reactants are fed into the reactor in a controlled manner, and the reaction conditions are optimized to maximize the production efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-Butan-2-yl-3-(2-ethoxyphenyl)urea undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding urea derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo substitution reactions, where the ethoxy group can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents such as thionyl chloride for introducing halogen groups.

Major Products Formed:

Oxidation: Formation of oxidized urea derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted urea derivatives with various functional groups.

Scientific Research Applications

1-Butan-2-yl-3-(2-ethoxyphenyl)urea has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-butan-2-yl-3-(2-ethoxyphenyl)urea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site, thereby preventing the substrate from accessing the enzyme. Additionally, it may interact with cellular receptors, modulating signaling pathways and exerting its biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 1-Butan-2-yl-3-(2-ethoxyphenyl)urea with three related compounds, focusing on structural features, cytotoxicity, and selectivity.

Key Findings:

Structural Differences and Bioactivity :

• The urea core in 1-Butan-2-yl-3-(2-ethoxyphenyl)urea lacks the diazo (-N=N-) linkage present in triazenes like compound C. This difference may reduce redox-mediated cytotoxicity but enhance stability under physiological conditions .
• The 2-ethoxyphenyl group, common to both the urea derivative and triazene C, is associated with improved membrane permeability and selectivity for cancer cells. In triazene C, this substituent contributes to a high SI (up to 22.5), suggesting that the urea analog might retain similar selectivity if metabolized analogously .

Cytotoxicity Profile: Triazene C exhibits potent activity (IC50: 0.560–3.33 µM) across eight cancer cell lines, outperforming triazene E (IC50: 3–15.54 µM), which has a 4-nitrophenyl group. The weaker activity of triazene E highlights the importance of the 2-ethoxyphenyl moiety in enhancing cytotoxicity . While data for the urea derivative are absent, urea-based drugs (e.g., sorafenib) often exhibit lower acute toxicity than triazenes, which can generate reactive intermediates.

Synthetic and Analytical Considerations :

• Structural characterization of such compounds typically employs X-ray crystallography (e.g., SHELX for refinement) and graphical tools like ORTEP for visualizing anisotropic displacement ellipsoids . These methods ensure accurate determination of substituent conformations, critical for structure-activity relationship (SAR) studies.